Cas no 10540-43-9 (1,1'-Biphenyl, 4'-fluoro-3-methoxy-)

• Product Name: 1,1'-Biphenyl, 4'-fluoro-3-methoxy-
• CAS No: 10540-43-9
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD06201353
• CID: 1152860
• PubChem ID: 2758996
• Update Time: 2025-04-23

1,1'-Biphenyl, 4'-fluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-fluoro-3-methoxy-
• 1-fluoro-4-(3-methoxyphenyl)benzene
• 4'-Fluoro-3-methoxy-1,1'-biphenyl
• DTXSID40374590
• 4-Fluoro-3'-methoxybiphenyl
• 4'-fluoro-3-methoxybiphenyl
• SCHEMBL24314980
• 10540-43-9

• MDL： MFCD06201353
• Inchi： 1S/C13H11FO/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,1H3
• InChI Key： UTWJYUQVXOJBGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 202.07943
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.50130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4'-fluoro-3-methoxy-

Comprehensive Guide to 1,1'-Biphenyl, 4'-fluoro-3-methoxy- (CAS No. 10540-43-9): Properties, Applications, and Market Insights

1,1'-Biphenyl, 4'-fluoro-3-methoxy- (CAS No. 10540-43-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This fluorinated and methoxylated biphenyl derivative is known for its unique structural features, which make it valuable in various high-tech applications. With the increasing demand for advanced materials and bioactive molecules, 4'-fluoro-3-methoxybiphenyl has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 1,1'-Biphenyl, 4'-fluoro-3-methoxy- consists of two phenyl rings connected by a single bond, with a fluorine atom at the 4' position and a methoxy group at the 3 position. This specific substitution pattern enhances the compound's electronic properties, making it useful in organic electronics and pharmaceutical intermediates. Recent studies have explored its potential in OLED materials, where its fluorescence properties can be harnessed for display technologies.

One of the most frequently asked questions about CAS 10540-43-9 is its role in drug discovery. The compound serves as a key building block for medicinal chemistry, particularly in the synthesis of molecules targeting neurological disorders. Its fluorinated biphenyl core is often incorporated into drug candidates to improve metabolic stability and bioavailability. Researchers are also investigating its applications in agrochemicals, where it may contribute to the development of next-generation pesticides with enhanced efficacy.

From a commercial perspective, the global market for 4'-fluoro-3-methoxybiphenyl is expected to grow steadily, driven by its expanding applications in life sciences and material science. Manufacturers are focusing on developing cost-effective synthesis routes to meet the rising demand. Environmental considerations are also shaping production processes, with many companies adopting green chemistry principles to minimize waste and reduce energy consumption.

In analytical chemistry, 1,1'-Biphenyl, 4'-fluoro-3-methoxy- is often used as a reference standard due to its well-characterized properties. Its distinct spectral signatures make it valuable in HPLC and GC-MS applications, particularly for method development and quality control in pharmaceutical laboratories. The compound's stability under various conditions further enhances its utility as an analytical tool.

Recent advancements in catalysis have opened new possibilities for modifying the biphenyl scaffold of this compound. Scientists are exploring innovative cross-coupling reactions to create diverse derivatives with tailored properties for specific applications. These developments align with the growing interest in structure-activity relationships and molecular design across multiple industries.

For researchers working with CAS 10540-43-9, proper handling and storage are essential to maintain the compound's integrity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment away from strong oxidizers. Material Safety Data Sheets (MSDS) provide comprehensive guidance on handling procedures, reflecting the industry's commitment to laboratory safety standards.

The future outlook for 1,1'-Biphenyl, 4'-fluoro-3-methoxy- appears promising, with ongoing research exploring its potential in renewable energy applications and advanced materials. As sustainability becomes a priority across industries, this compound's versatility positions it as a valuable component in developing eco-friendly solutions. Its combination of structural features and functional groups continues to inspire innovation in multiple scientific disciplines.

In conclusion, 1,1'-Biphenyl, 4'-fluoro-3-methoxy- (CAS No. 10540-43-9) represents an important class of fluorinated aromatic compounds with wide-ranging applications. From pharmaceutical intermediates to electronic materials, its unique properties make it a compound of significant interest in both academic and industrial settings. As research progresses, we can anticipate new discoveries that will further expand its utility in cutting-edge technologies.